1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane
1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane
Brand Name:
Vulcanchem
CAS No.:
25576-25-4
VCID:
VC0117610
InChI:
InChI=1S/C16H22/c1-6-8-13(2)10-11-15-14(3)9-7-12-16(15,4)5/h1,8,10-11H,7,9,12H2,2-5H3/b11-10+,13-8+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC#C)C
Molecular Formula:
C16H22
Molecular Weight:
214.35 g/mol
1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane
CAS No.: 25576-25-4
Reference Standards
VCID: VC0117610
Molecular Formula: C16H22
Molecular Weight: 214.35 g/mol
![1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane - 25576-25-4](/images/no_structure.jpg)
| CAS No. | 25576-25-4 |
|---|---|
| Product Name | 1,3,3-Trimethyl-2-[(1E,3E)-3-methyl-1,3-hexadien-5-ynyl]-cyclohexane |
| Molecular Formula | C16H22 |
| Molecular Weight | 214.35 g/mol |
| IUPAC Name | 1,3,3-trimethyl-2-[(1E,3E)-3-methylhexa-1,3-dien-5-ynyl]cyclohexene |
| Standard InChI | InChI=1S/C16H22/c1-6-8-13(2)10-11-15-14(3)9-7-12-16(15,4)5/h1,8,10-11H,7,9,12H2,2-5H3/b11-10+,13-8+ |
| Standard InChIKey | VZHBEOMOYZVQPM-OGFJCPFKSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C#C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC#C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC#C)C |
| Synonyms | (E,E)-1,3,3-Trimethyl-2-(3-methyl-1,3-hexadien-5-ynyl)cyclohexene; (E,E)-3-Methyl-1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-hexadien-5-yne; |
| PubChem Compound | 12050146 |
| Last Modified | Nov 11 2021 |
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